Cas no 1154906-24-7 (4-(1,1-Dimethylpropyl)hexahydro-1H-azepine)

4-(1,1-Dimethylpropyl)hexahydro-1H-azepine is a nitrogen-containing heterocyclic compound featuring a seven-membered azepine ring with a branched alkyl substituent. Its unique structure imparts steric hindrance and lipophilic character, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The hexahydro-1H-azepine core provides conformational flexibility, while the 1,1-dimethylpropyl group enhances stability and influences reactivity. This compound is suited for applications requiring tailored steric and electronic properties, such as ligand design or catalytic systems. Its synthetic versatility and potential for further functionalization make it a useful building block in medicinal chemistry and material science research.

4-(1,1-Dimethylpropyl)hexahydro-1H-azepine structure

1154906-24-7 structure

Product Name:4-(1,1-Dimethylpropyl)hexahydro-1H-azepine

CAS No:1154906-24-7

MF:C₁₁H₂₃N

MW:169.307023286819

CID:1063554

PubChem ID:43457387

Update Time:2025-10-14

4-(1,1-Dimethylpropyl)hexahydro-1H-azepine Chemical and Physical Properties

Names and Identifiers

- 4-(1,1-Dimethylpropyl)hexahydro-1H-azepine
- DB-304864
- 4-(Tert-pentyl)azepane
- CS-0283514
- 4-(2-methylbutan-2-yl)azepane
- EN300-1122700
- 1154906-24-7
- Inchi： 1S/C11H23N/c1-4-11(2,3)10-6-5-8-12-9-7-10/h10,12H,4-9H2,1-3H3
- InChI Key： NTAYNOPTHOKLKT-UHFFFAOYSA-N
- SMILES： N1CCCC(CC1)C(C)(C)CC

Computed Properties

Exact Mass: 169.183049738g/mol
Monoisotopic Mass: 169.183049738g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12Å²

4-(1,1-Dimethylpropyl)hexahydro-1H-azepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D477880-250mg	4-(1,1-Dimethylpropyl)hexahydro-1H-azepine	1154906-24-7		250mg	$ 207.00	2023-04-14
TRC	D477880-2.5g	4-(1,1-Dimethylpropyl)hexahydro-1H-azepine	1154906-24-7		2.5g	$ 1642.00	2023-04-14
Enamine	EN300-1122700-0.05g	4-(2-methylbutan-2-yl)azepane	1154906-24-7	95%	0.05g	$624.0	2023-10-26
Enamine	EN300-1122700-0.1g	4-(2-methylbutan-2-yl)azepane	1154906-24-7	95%	0.1g	$653.0	2023-10-26
Enamine	EN300-1122700-0.25g	4-(2-methylbutan-2-yl)azepane	1154906-24-7	95%	0.25g	$683.0	2023-10-26
Enamine	EN300-1122700-0.5g	4-(2-methylbutan-2-yl)azepane	1154906-24-7	95%	0.5g	$713.0	2023-10-26
Enamine	EN300-1122700-1.0g	4-(2-methylbutan-2-yl)azepane	1154906-24-7		1g	$743.0	2023-05-26
Enamine	EN300-1122700-2.5g	4-(2-methylbutan-2-yl)azepane	1154906-24-7	95%	2.5g	$1454.0	2023-10-26
Enamine	EN300-1122700-5.0g	4-(2-methylbutan-2-yl)azepane	1154906-24-7		5g	$2152.0	2023-05-26
Enamine	EN300-1122700-10.0g	4-(2-methylbutan-2-yl)azepane	1154906-24-7		10g	$3191.0	2023-05-26